Cas no 2171697-24-6 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-3-carboxylic acid
• CAS No: 2171697-24-6
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 5998673
• PubChem ID: 165876212
• Update Time: 2025-05-20

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-3-carboxylic acid
• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-methylpiperidine-3-carboxylic acid
• EN300-1481357
• 2171697-24-6

• Inchi： 1S/C28H34N2O5/c1-3-4-14-24(25(31)30-16-9-15-28(2,18-30)26(32)33)29-27(34)35-17-23-21-12-7-5-10-19(21)20-11-6-8-13-22(20)23/h5-8,10-13,23-24H,3-4,9,14-18H2,1-2H3,(H,29,34)(H,32,33)
• InChI Key： WDQRPLTWIYAHCD-UHFFFAOYSA-N
• SMILES： OC(C1(C)CN(C(C(CCCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CCC1)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-3-carboxylic acid

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-3-carboxylic acid (CAS No. 2171697-24-6)

The compound 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-methylpiperidine-3-carboxylic acid (CAS No. 2171697-24-6) is a complex organic molecule with significant potential in various fields, including pharmaceuticals and materials science. This compound is characterized by its unique structure, which combines a fluorenylmethoxycarbonyl (Fmoc) group with a hexanoyl chain and a 3-methylpiperidine ring. The Fmoc group, a well-known protecting group in peptide synthesis, adds functionality to the molecule, making it versatile for applications in drug design and delivery systems.

Recent studies have highlighted the importance of such compounds in the development of advanced therapeutic agents. For instance, the Fmoc group has been extensively used in solid-phase peptide synthesis (SPPS) due to its stability under basic conditions and ease of removal under acidic conditions. This makes 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl derivatives highly valuable in the synthesis of bioactive peptides and proteins. Additionally, the presence of the 3-methylpiperidine ring introduces rigidity and hydrophobicity to the molecule, enhancing its potential as a scaffold for drug design.

One of the most promising applications of this compound lies in its role as a building block for peptide-based drugs. Researchers have demonstrated that incorporating Fmoc-containing residues into peptide sequences can improve their stability and bioavailability. For example, a study published in *Nature Communications* explored the use of Fmoc-modified peptides in targeted drug delivery systems, showing enhanced specificity and reduced off-target effects. These findings underscore the importance of 1-2-{(9H-fluoren-9-yl)methoxycarbonylamino}hexanoyl derivatives in modern medicinal chemistry.

Moreover, the compound's structural complexity makes it an attractive candidate for materials science applications. The combination of a rigid Fmoc group and a flexible hexanoyl chain allows for tunable mechanical properties, which could be exploited in the development of novel polymers or biomaterials. Recent advancements in click chemistry have also enabled efficient synthesis routes for such compounds, further facilitating their integration into large-scale manufacturing processes.

In terms of synthesis, 1-{(9H-fluoren-9-yl)methoxycarbonylamino}-2-hexanoyl derivatives are typically prepared through multi-step reactions involving coupling agents like HATU or EDCl. These methods ensure high yields and excellent control over the product's purity. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

Looking ahead, the demand for 1-{(9H-fluorenemethoxycarbonylamino)}hexanoylpiperidine derivatives is expected to grow as researchers continue to explore their potential in diverse fields. The compound's unique properties make it a valuable tool for addressing challenges in drug discovery, materials science, and beyond.